Cas no 53458-40-5 (3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-[2,3-O-(1-methylethylidene)-b-D-ribofuranosyl]-)

• Product Name: 3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-[2,3-O-(1-methylethylidene)-b-D-ribofuranosyl]-
• CAS No: 53458-40-5
• MF: C₁₂H₁₆N₆O₄
• MW: 308.293241500854
• CID: 384518
• PubChem ID: 294636
• Update Time: 2025-04-19

3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-[2,3-O-(1-methylethylidene)-b-D-ribofuranosyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-[2,3-O-(1-methylethylidene)-b-D-ribofuranosyl]-
• 2',3'-O-Isopropyliden-5'-O-acetyl-4-thio-6-aza-uridin
• 2',3'-O-isopropylidene-5'-O-(4-toluenesulfonyl)uridine
• 2',3'-O-isopropylidene-5'-O-(p-toluenesulfonyl)uridine
• 2',3'-O-isopropylidene-5'-O-p-toluenesulfony
• 2',3'-O-isopropylidene-8-azaadenosine
• 5'-(2',3'-O-isopropylidene-uridine)-p-methylphenylsulfonate
• 5'-O-p-toluenesulfonyl-2',3'-O-isopropylideneuridine
• AC1NOEFV
• CTK1A5347
• NSC283421
• O2',O3'-isopropylidene-O5'-trityl-uridine
• ZINC01635702
• SCHEMBL3320035
• NSC-163473
• [6-(7-amino-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-2,2-dimethyl-tetrahydro-furo[3,4-d][1,3]dioxol-4-yl]-methanol
• 3-[2,3-o-(1-methylethylidene)pentofuranosyl]-3h-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• UNEASZMGCIBIBZ-UHFFFAOYSA-N
• DTXSID30968144
• NSC163473
• 53458-40-5

• Inchi： 1S/C12H16N6O4/c1-12(2)21-7-5(3-19)20-11(8(7)22-12)18-10-6(16-17-18)9(13)14-4-15-10/h4-5,7-8,11,19H,3H2,1-2H3,(H2,13,14,15)
• InChI Key： UNEASZMGCIBIBZ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OC2C(N3C4C(=C(N)N=CN=4)N=N3)OC(CO)C12

Computed Properties

• Exact Mass: 308.12300
• Monoisotopic Mass: 308.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.94
• Boiling Point: 585.4°Cat760mmHg
• Flash Point: 307.9°C
• Refractive Index: 1.851
• PSA: 130.43000
• LogP: -0.20550